Cas no 2137541-63-8 (5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol)

• Product Name: 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol
• CAS No: 2137541-63-8
• MF: C₁₃H₁₅BrFN₃O
• MW: 328.180105447769
• CID: 5982272
• PubChem ID: 165477248
• Update Time: 2025-05-20

5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol
• EN300-766686
• 2137541-63-8

• Inchi： 1S/C13H15BrFN3O/c14-11-6-4-7-12(15)13(11)18-9-10(16-17-18)5-2-1-3-8-19/h4,6-7,9,19H,1-3,5,8H2
• InChI Key： MGOXWCDLCGAWOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N1C=C(CCCCCO)N=N1)F

Computed Properties

• Exact Mass: 327.03825g/mol
• Monoisotopic Mass: 327.03825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol

Introduction to 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol (CAS No. 2137541-63-8)

5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137541-63-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pentan-1-ol backbone, linked to a triazole ring substituted with a bromo and fluorophenyl group. Such structural features make it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The presence of the triazole moiety in the molecule is particularly noteworthy. Triazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The specific substitution pattern on the triazole ring in this compound, combined with the 2-bromo-6-fluorophenyl group, introduces unique electronic and steric properties that can influence its interaction with biological targets. This makes 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing new drugs based on triazole derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. The compound under discussion has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that it may interact with enzymes and receptors involved in inflammation and immune response. These interactions could make it a valuable candidate for treating chronic inflammatory diseases and autoimmune disorders.

The synthesis of 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol involves multiple steps, including the formation of the triazole ring through cycloaddition reactions and subsequent functionalization of the aromatic ring. The use of bromo and fluoro substituents enhances the reactivity of the molecule, allowing for further derivatization and optimization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

One of the key aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its efficacy in preclinical models for various diseases. Preliminary studies have shown that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The exact mechanisms of action are still under investigation, but early results are promising. Further research is needed to fully elucidate its pharmacological properties and potential therapeutic applications.

The structural features of 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol also make it an interesting candidate for developing novel materials with specialized functions. For example, its ability to form stable complexes with other molecules could be exploited in drug delivery systems. By integrating this compound into polymeric matrices or nanoparticles, researchers aim to enhance drug solubility and target specificity. Such innovations could lead to more effective treatments with reduced side effects.

The chemical stability of this compound is another critical factor to consider. The presence of both bromo and fluoro substituents can influence its reactivity under different conditions. Studies have been conducted to assess its stability under various storage conditions and pH levels. These studies are essential for ensuring that the compound remains effective throughout its shelf life and during transportation. Understanding its stability profile also aids in optimizing formulation strategies for pharmaceutical applications.

In conclusion, 5-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]pentan-1-ol (CAS No. 2137541-63-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanisms of action and exploring new applications in drug discovery and material science. As our understanding of this compound grows, so does its promise as a valuable tool in addressing various medical challenges.